N-ethylimidazole trifluoromethanesulfonate

• Molecular Formula: C6H9F3N2O3S
• Molecular Weight: 246.21 g/mol
• IUPAC Name: 3-ethyl-1H-imidazol-3-ium;trifluoromethanesulfonate
• InChI: InChI=1S/C5H8N2.CHF3O3S/c1-2-7-4-3-6-5-7;2-1(3,4)8(5,6)7/h3-5H,2H2,1H3;(H,5,6,7)
• InChI Key: DGYKKGMGSMEAGR-UHFFFAOYSA-N
• Canonical SMILES: CC[N+]1=CNC=C1.C(F)(F)(F)S(=O)(=O)[O-]

Description

N-ethylimidazole trifluoromethanesulfonate is a useful research compound. Its molecular formula is C6H9F3N2O3S and its molecular weight is 246.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 16 g of N-ethylimidazole in 20 ml of ethanol was added dropwise 25 g of trifluoromethanesulfonic acid at 0° C. After returning to room temperature, the solution was stirred overnight and dried in vacuo at 60° C. for 16 hours to give N-ethylimidazolium trifluoromethanesulfonate (hereinafter referred to as EtIm+TfS−) as a colorless transparent liquid. The melting point of the resulting salt (literature value: 7.8° C.,) was measured by DSC analysis. As a result, endothermic peaks were observed at 6.3° C. and 21.0° C.